![molecular formula C14H26O6 B043794 [4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate CAS No. 119554-98-2](/img/structure/B43794.png)
[4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate
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Overview
Description
[4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate, also known as DOET, is a psychoactive drug that belongs to the family of phenethylamines. DOET is a synthetic compound that has been used in scientific research for its potential therapeutic applications. The purpose of
Mechanism of Action
[4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate acts as a partial agonist at the serotonin 5-HT2A receptor, which leads to the activation of downstream signaling pathways. This activation results in the modulation of neurotransmitter release, which can affect mood, cognition, and perception. This compound also acts as an agonist at the dopamine D2 receptor, which leads to the activation of the mesolimbic dopamine pathway, which is involved in the regulation of reward.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects. These effects include changes in heart rate, blood pressure, body temperature, and respiration rate. This compound has also been shown to induce changes in mood, cognition, and perception. These effects are believed to be mediated by the activation of the serotonin 5-HT2A receptor and the dopamine D2 receptor.
Advantages and Limitations for Lab Experiments
[4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has a well-established synthesis method, and its purity can be verified by various analytical techniques. This compound also has a high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions.
However, this compound also has several limitations for lab experiments. It is a psychoactive compound that can induce changes in mood, cognition, and perception, which can confound experimental results. This compound also has a short half-life, which limits its usefulness for long-term studies. Additionally, this compound has not been extensively studied in humans, and its safety profile is not well-established.
Future Directions
There are several future directions for the study of [4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate. One potential direction is to investigate its potential therapeutic applications, particularly in the treatment of mood disorders and addiction. Another direction is to study its mechanism of action in more detail, particularly its effects on downstream signaling pathways. Additionally, future studies could focus on developing more selective agonists for the serotonin 5-HT2A receptor and the dopamine D2 receptor, which could have potential therapeutic applications with fewer side effects.
Synthesis Methods
[4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate is synthesized by the reaction of 2-(ethoxymethyl)oxirane with 4,5-diethoxy-2-nitrobenzaldehyde in the presence of sodium borohydride. The resulting intermediate is then hydrolyzed with acetic acid to yield this compound. The synthesis method is well-established, and the purity of the compound can be verified by various analytical techniques, such as NMR spectroscopy and HPLC.
Scientific Research Applications
[4,5-Diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate has been used in scientific research for its potential therapeutic applications. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been shown to have an agonistic effect on the dopamine D2 receptor, which is involved in the regulation of motor activity and reward.
properties
CAS RN |
119554-98-2 |
---|---|
Molecular Formula |
C14H26O6 |
Molecular Weight |
290.35 g/mol |
IUPAC Name |
[4,5-diethoxy-2-(ethoxymethyl)oxan-3-yl] acetate |
InChI |
InChI=1S/C14H26O6/c1-5-16-8-11-14(20-10(4)15)13(18-7-3)12(9-19-11)17-6-2/h11-14H,5-9H2,1-4H3 |
InChI Key |
HASLUHNTFKIGQN-UHFFFAOYSA-N |
SMILES |
CCOCC1C(C(C(CO1)OCC)OCC)OC(=O)C |
Canonical SMILES |
CCOCC1C(C(C(CO1)OCC)OCC)OC(=O)C |
synonyms |
4-AATEG 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethyl-D-glucitol 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethylglucitol |
Origin of Product |
United States |
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